Naphthalen-1-yl 3,4-dimethoxybenzoate

• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol
• IUPAC Name: naphthalen-1-yl 3,4-dimethoxybenzoate
• InChI: InChI=1S/C19H16O4/c1-21-17-11-10-14(12-18(17)22-2)19(20)23-16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3
• InChI Key: YZTJOINNJSTZCX-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)OC2=CC=CC3=CC=CC=C32)OC

Description

Naphthalen-1-yl 3,4-dimethoxybenzoate is an ester derivative combining a naphthalene moiety (at the 1-position) with a 3,4-dimethoxybenzoic acid group. This compound is structurally characterized by:

• Aromatic systems: A naphthalene ring (10 π-electrons) and a substituted benzoate group with methoxy (-OCH₃) groups at positions 3 and 2.
• Functional groups: An ester linkage (-COO-) bridging the two aromatic systems.

Comparison with Similar Compounds

Data Tables: Structural and Functional Comparison

Compound Name	Molecular Formula	Substituent	Molecular Weight (g/mol)	Key Properties/Applications	Source
Naphthalen-1-yl 3,4-dimethoxybenzoate	C₁₉H₁₆O₄	Naphthalen-1-yl	308.33	Structural complexity, potential pharmacology
2,2,6,6-Tetramethylpiperidin-1-yl analog (5d)	C₂₀H₂₉NO₄	Tetramethylpiperidin-1-yl	355.45	Enhanced solubility, synthetic intermediate
Tryptamine 3,4-dimethoxybenzoate	C₁₁H₁₂N₂O₄	Tryptamine cation	236.22	Ionic crystal structure, conformational study
Methyl 3,4-dimethoxybenzoate	C₁₀H₁₂O₄	Methyl	196.20	Pharmaceutical intermediate
HMDB0242290 (Steroidal derivative)	C₃₆H₅₁NO₁₁	Steroidal backbone	673.30	Bioactive hybrid architecture